![molecular formula C19H18N6O2 B4332418 5-[4-(2-furoyl)piperazin-1-yl]-3-methyl[1,2,4]triazolo[4,3-c]quinazoline](/img/structure/B4332418.png)
5-[4-(2-furoyl)piperazin-1-yl]-3-methyl[1,2,4]triazolo[4,3-c]quinazoline
Overview
Description
5-[4-(2-furoyl)piperazin-1-yl]-3-methyl[1,2,4]triazolo[4,3-c]quinazoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.
Mechanism of Action
The mechanism of action of 5-[4-(2-furoyl)piperazin-1-yl]-3-methyl[1,2,4]triazolo[4,3-c]quinazoline is not fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or signaling pathways involved in cancer cell growth, inflammation, or microbial infection.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. In cancer cells, it has been observed to induce cell cycle arrest and apoptosis. In animal models of inflammation, it has been shown to reduce the levels of pro-inflammatory cytokines. Additionally, the compound has been shown to inhibit the growth of various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-[4-(2-furoyl)piperazin-1-yl]-3-methyl[1,2,4]triazolo[4,3-c]quinazoline in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, the compound has shown promising results in various scientific research applications. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and testing.
Future Directions
There are several future directions for research on 5-[4-(2-furoyl)piperazin-1-yl]-3-methyl[1,2,4]triazolo[4,3-c]quinazoline. One direction is to further investigate its potential as an anticancer agent, with a focus on its mechanism of action and its effectiveness in different types of cancer. Another direction is to explore its potential as an anti-inflammatory agent, with a focus on its effects on specific cytokines and signaling pathways. Additionally, research could be conducted to optimize the synthesis method of the compound and to investigate its potential applications in material science.
Scientific Research Applications
The compound has shown promising results in various scientific research applications. It has been investigated for its potential as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent, with results indicating its ability to reduce inflammation in animal models. Additionally, the compound has been tested for its antimicrobial properties, showing potential as a treatment for bacterial and fungal infections.
properties
IUPAC Name |
furan-2-yl-[4-(3-methyl-[1,2,4]triazolo[4,3-c]quinazolin-5-yl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6O2/c1-13-21-22-17-14-5-2-3-6-15(14)20-19(25(13)17)24-10-8-23(9-11-24)18(26)16-7-4-12-27-16/h2-7,12H,8-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFTDGEIZLJPMQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C(=NC3=CC=CC=C32)N4CCN(CC4)C(=O)C5=CC=CO5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Furan-2-yl[4-(3-methyl[1,2,4]triazolo[4,3-c]quinazolin-5-yl)piperazin-1-yl]methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.